Cas no 2228772-63-0 ((3-fluoropyridin-4-yl)methyl sulfamate)

• Product Name: (3-fluoropyridin-4-yl)methyl sulfamate
• CAS No: 2228772-63-0
• MF: C₆H₇FN₂O₃S
• MW: 206.194783449173
• CID: 6571386
• PubChem ID: 165636332
• Update Time: 2025-10-30

(3-fluoropyridin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-fluoropyridin-4-yl)methyl sulfamate
• EN300-1988912
• 2228772-63-0

• Inchi： 1S/C6H7FN2O3S/c7-6-3-9-2-1-5(6)4-12-13(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： CDNVCXUJIUALLZ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CN=CC=1F

Computed Properties

• Exact Mass: 206.01614143g/mol
• Monoisotopic Mass: 206.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.7Ų

Additional information on (3-fluoropyridin-4-yl)methyl sulfamate

Comprehensive Overview of (3-fluoropyridin-4-yl)methyl sulfamate (CAS No. 2228772-63-0)

The compound (3-fluoropyridin-4-yl)methyl sulfamate (CAS No. 2228772-63-0) is a fluorinated pyridine derivative with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a sulfamate moiety attached to a 3-fluoropyridin-4-yl scaffold, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this molecule due to its potential applications in targeting specific enzymes and receptors, particularly in the context of neurological and metabolic disorders.

One of the key reasons (3-fluoropyridin-4-yl)methyl sulfamate has garnered attention is its structural similarity to other bioactive sulfamate compounds. Sulfamates are known for their ability to modulate enzymatic activity, and the addition of a fluorine atom at the 3-position of the pyridine ring enhances its metabolic stability and binding affinity. This makes CAS No. 2228772-63-0 a valuable tool for studying enzyme inhibition and designing novel therapeutics.

In recent years, the demand for fluorinated compounds like (3-fluoropyridin-4-yl)methyl sulfamate has surged, driven by the growing interest in precision medicine and targeted therapies. Fluorine incorporation is a common strategy in drug design to improve pharmacokinetic properties, such as bioavailability and half-life. The 3-fluoropyridin-4-yl group in this compound is particularly noteworthy, as it combines the electronic effects of fluorine with the versatility of the pyridine ring, enabling interactions with diverse biological targets.

From a synthetic chemistry perspective, (3-fluoropyridin-4-yl)methyl sulfamate presents interesting challenges and opportunities. The sulfamate functional group is typically introduced via reactions involving sulfamoyl chloride or similar reagents, while the fluoropyridine core can be derived from fluorinated pyridine precursors. Researchers are exploring optimized synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical studies.

The potential therapeutic applications of (3-fluoropyridin-4-yl)methyl sulfamate are vast. Preliminary studies suggest its relevance in conditions where sulfamate-based inhibitors have shown efficacy, such as carbonic anhydrase-related disorders. Additionally, the fluorine atom’s presence may confer advantages in crossing the blood-brain barrier, making this compound a candidate for central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where fluorinated molecules are increasingly used to address unmet medical needs.

Another area of interest is the compound’s potential role in epigenetics and post-translational modification studies. Sulfamates are known to interact with histone deacetylases (HDACs) and other epigenetic regulators. The (3-fluoropyridin-4-yl)methyl moiety could enhance selectivity, offering a new avenue for developing epigenetic modulators. This is particularly relevant given the rising focus on personalized medicine and therapies targeting gene expression.

In the context of green chemistry and sustainable drug development, (3-fluoropyridin-4-yl)methyl sulfamate also holds promise. Fluorinated compounds often require careful handling due to environmental concerns, but advances in synthetic methodologies are reducing waste and improving efficiency. Researchers are investigating catalytic fluorination techniques and safer sulfamation processes to align with global sustainability goals.

For those searching for "fluoropyridine sulfamate uses" or "CAS 2228772-63-0 applications," this compound represents a bridge between traditional medicinal chemistry and modern drug discovery. Its dual functionality—combining a fluoropyridine core with a sulfamate group—makes it a versatile building block for designing next-generation therapeutics. As the pharmaceutical industry continues to explore fluorinated and sulfamate-containing molecules, (3-fluoropyridin-4-yl)methyl sulfamate is poised to play a pivotal role.

In summary, (3-fluoropyridin-4-yl)methyl sulfamate (CAS No. 2228772-63-0) is a compound of significant scientific and therapeutic interest. Its unique structural features, combined with the growing demand for fluorinated and sulfamate-based drugs, position it as a key player in future research. Whether for enzyme inhibition, CNS targeting, or epigenetic modulation, this molecule offers exciting possibilities for advancing human health and drug development.